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Compound of Interest

1-Methyl-4-(4-piperidyl)piperazine
Dihydrochloride

Cat. No.: B580792

Compound Name:

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-Methyl-4-(4-
piperidyl)piperazine Dihydrochloride, a key chemical intermediate in pharmaceutical
synthesis. This document outlines its chemical and physical properties, provides a detailed
experimental protocol for its synthesis, and discusses its significant applications in drug
development.

Core Compound Data

1-Methyl-4-(4-piperidyl)piperazine Dihydrochloride is a piperazine derivative recognized for
its role as a building block in the synthesis of various active pharmaceutical ingredients (APIs).
Its chemical properties are summarized below.
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Property Value Source
Molecular Weight 256.22 g/mol [1]
Molecular Formula C10H23Cl2Ns [1]

CAS Number 1219979-73-3 [1]
Appearance White to off-white solid

Purity >95%

Inert atmosphere, Room
Storage
Temperature

Synthesis Protocol

The following is a detailed experimental protocol for the synthesis of 1-Methyl-4-(4-
piperidyl)piperazine Dihydrochloride, adapted from established methodologies.

Experimental Workflow: Synthesis of 1-Methyl-4-(4-
piperidyl)piperazine Dihydrochloride

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://patents.google.com/patent/CN115124457B/en
https://patents.google.com/patent/CN115124457B/en
https://patents.google.com/patent/CN115124457B/en
https://www.benchchem.com/product/b580792?utm_src=pdf-body
https://www.benchchem.com/product/b580792?utm_src=pdf-body
https://www.benchchem.com/product/b580792?utm_src=pdf-body
https://www.benchchem.com/product/b580792?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b580792?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Step 1: Reductive Amination
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. CN115124457B - Synthesis method of 1-methyl-4- (4-piperidinyl) piperazine hydrochloride
- Google Patents [patents.google.com]

« To cite this document: BenchChem. [Technical Guide: 1-Methyl-4-(4-piperidyl)piperazine
Dihydrochloride]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b580792#1-methyl-4-4-piperidyl-piperazine-
dihydrochloride-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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